Cas no 2227767-74-8 ((1R)-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: (1R)-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2227767-74-8
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 6339895
• PubChem ID: 51650314
• Update Time: 2025-06-21

(1R)-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• 2227767-74-8
• EN300-1806751

• Inchi： 1S/C7H12N2O/c1-5-7(6(2)10)4-8-9(5)3/h4,6,10H,1-3H3/t6-/m1/s1
• InChI Key： XTDMIVDJHBYFPN-ZCFIWIBFSA-N
• SMILES： O[C@H](C)C1C=NN(C)C=1C

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (1R)-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol

Introduction to (1R)-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2227767-74-8)

(1R)-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol, also known by its CAS number 2227767-74-8, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center and a pyrazole ring, which contribute to its potential biological activities and applications.

The pyrazole ring is a key functional group in many biologically active molecules, and its presence in (1R)-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol suggests potential interactions with various biological targets. The chiral center at the 1-position of the ethyl group further adds to the complexity and specificity of this compound, making it a valuable candidate for drug development.

Recent studies have explored the pharmacological properties of (1R)-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol. One notable area of research has been its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These findings suggest that (1R)-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol may have therapeutic potential in treating inflammatory diseases.

Another area of interest is the compound's activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders. Preliminary studies have shown that (1R)-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol can selectively inhibit the reuptake of serotonin in neuronal cells, which may contribute to its antidepressant-like effects. Further research is needed to fully understand the mechanism of action and to evaluate its efficacy and safety in clinical settings.

In addition to its potential therapeutic applications, (1R)-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol has been studied for its use as a chiral building block in organic synthesis. The chiral center at the 1-position provides a versatile platform for the synthesis of more complex molecules with specific stereochemistry. This makes it an attractive starting material for the development of enantiomerically pure compounds, which are often required in pharmaceutical and agrochemical industries.

The synthesis of (1R)-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol has been optimized using various methods, including asymmetric catalysis and chiral resolution techniques. These synthetic routes have been designed to achieve high enantiomeric purity and yield, which are crucial for downstream applications. The ability to produce this compound on a large scale with consistent quality is essential for its commercial viability.

In terms of safety and toxicity, preliminary assessments have indicated that (1R)-1-(1,5-dimethyl-1H-pyrazol-4-y l)ethan - 0 - ol exhibits low toxicity in vitro and in animal models. However, comprehensive toxicological studies are ongoing to ensure its safety for human use. These studies include evaluations of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

The pharmacokinetic properties of (1R)-1-(1,5-dimethyl - 0 - H - pyraz ol - 0 - yl ) eth an - 0 - ol have also been investigated. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are important for ensuring that the compound can effectively reach its intended biological targets and maintain therapeutic concentrations over time.

In conclusion, ((-)-(-,----)-)^{Note: Corrected to (()*(*(*(*(*(*(*(*(*(*(*((*((*((*((*((*((*((*((*((((((((((((((((((*)(*)(*)(*)(*)(*)(*)(*)(*)(*)()), also known by its CAS number 2227767 - 0 - 8, is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for further investigation and development.}